Cas no 1020039-20-6 (8-(Trifluoromethyl)-[1,2,4]triazolo-[4,3-a]pyridin-3(2H)-one)

• Product Name: 8-(Trifluoromethyl)-[1,2,4]triazolo-[4,3-a]pyridin-3(2H)-one
• CAS No: 1020039-20-6
• MF: C₇H₄F₃N₃O
• MW: 203.121371269226
• CID: 4676408
• Update Time: 2023-08-15

8-(Trifluoromethyl)-[1,2,4]triazolo-[4,3-a]pyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethyl)-[1,2,4]triazolo-[4,3-a]pyridin-3(2H)-one

• Inchi： 1S/C7H4F3N3O/c8-7(9,10)4-2-1-3-13-5(4)11-12-6(13)14/h1-3H,(H,12,14)
• InChI Key： QYVFXIHPROLKJG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN2C(NN=C21)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 380
• Topological Polar Surface Area: 44.7